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Compound of Interest

Compound Name: 2-(3-methylphenyl)benzoic Acid

Cat. No.: B009087

In-depth Technical Guide: 2-(m-tolyl)benzoic

acid

Disclaimer: Despite extensive searches, a specific CAS number and a definitive IUPAC name
for 2-(m-tolyl)benzoic acid, also known as 2-(3-methylphenyl)benzoic acid, could not be
definitively identified from the available search results. The majority of public data pertains to
the para-isomer, 2-(p-tolyl)benzoic acid (CAS RN: 7148-03-0). Consequently, the information
presented herein is largely based on data for the para-isomer and general knowledge of related

chemical structures. This guide should be used for informational purposes only, and
researchers should verify all information independently.

Chemical Identity and Properties

While a specific CAS number for the meta-isomer is not readily available, the IUPAC name is 2-
(3-methylphenyl)benzoic acid. The compound consists of a benzoic acid scaffold with a
meta-tolyl group attached at the 2-position.

Table 1: Physicochemical Properties of 2-(p-tolyl)benzoic acid (para-isomer) for Reference

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b009087?utm_src=pdf-interest
https://www.benchchem.com/product/b009087?utm_src=pdf-body
https://www.benchchem.com/product/b009087?utm_src=pdf-body
https://www.benchchem.com/product/b009087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C14H1202 [1]
Molecular Weight 212.24 g/mol [1]

White to off-white crystalline
Appearance

powder
Melting Point 149-152 °C

Soluble in organic solvents like

methanol, ethanol, and

Solubility _ _
acetone. Sparingly soluble in
water.

pKa ~4

Note: The properties listed are for the para-isomer (2-(4-methylphenyl)benzoic acid) and are
provided for reference only. The properties of the meta-isomer may differ.

Synthesis and Experimental Protocols

A definitive experimental protocol for the synthesis of 2-(m-tolyl)benzoic acid was not found in
the search results. However, the synthesis of its para-isomer, 2-(p-tolyl)benzoic acid, is well-
documented and typically involves a Suzuki coupling reaction. This approach can, in principle,
be adapted for the synthesis of the meta-isomer.

Generalized Experimental Protocol for Suzuki Coupling:

A common method for the synthesis of biaryl carboxylic acids like 2-(tolyl)benzoic acids is the
Suzuki coupling reaction. This involves the palladium-catalyzed cross-coupling of an aryl halide
with an arylboronic acid.

Materials:
e 2-bromobenzoic acid or its methyl ester

o 3-methylphenylboronic acid (for the meta-isomer)
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Palladium catalyst (e.g., Pd(PPhs)s, Pd(OACc)2)
Base (e.g., K2COs3, Na2COs, Cs2C03)
Solvent (e.g., toluene, dioxane, DMF)

Water

Procedure:

In a round-bottom flask, dissolve 2-bromobenzoic acid (or its ester) and 3-
methylphenylboronic acid in the chosen solvent.

Add the palladium catalyst and the base to the mixture.
Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

If the methyl ester was used, the product is typically hydrolyzed by adding a strong base
(e.g., NaOH or KOH) and heating.

Acidify the aqueous layer with a mineral acid (e.g., HCI) to precipitate the carboxylic acid.
Filter the precipitate, wash with water, and dry under vacuum.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,
ethanol/water mixture).

Note: This is a generalized protocol. The specific reaction conditions, such as the choice of

catalyst, base, solvent, and temperature, may need to be optimized for the synthesis of 2-(m-

tolyl)benzoic acid.

Applications in Research and Drug Development
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Benzoic acid and its derivatives are important scaffolds in medicinal chemistry and have been
investigated for a wide range of biological activities.[2][3] While specific applications for 2-(m-
tolyl)benzoic acid are not detailed in the search results, related structures have been explored
for various therapeutic purposes. For instance, some benzoic acid derivatives have shown
potential as anti-inflammatory and analgesic agents.[4]

The structural motif of a biaryl carboxylic acid is present in several pharmaceutical compounds.
For example, 2-Methyl-4-(2-methylbenzoyl)amino benzoic acid is a key intermediate in the
synthesis of Tolvaptan, a vasopressin receptor antagonist.[5] This highlights the potential of
substituted benzoic acids as building blocks in the development of new drugs.

Visualizations
Logical Relationship: Synthesis of 2-(tolyl)benzoic acid
via Suzuki Coupling

The following diagram illustrates the general logical workflow for the synthesis of a 2-
(tolyl)benzoic acid derivative using a Suzuki coupling reaction, followed by an optional
hydrolysis step if an ester is used as the starting material.
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Reactants

Aryl Halide
(e.g., 2-bromobenzoic acid ester)
Arylboronic Acid
(e.g., 3-methylphenylboronic acid)

Reaction Conditions

Hydrolysis (optional)
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Caption: A generalized workflow for the synthesis of 2-(m-tolyl)benzoic acid.

Disclaimer: Due to the lack of specific experimental data for 2-(m-tolyl)benzoic acid in the
provided search results, this guide presents generalized information and data for a closely
related isomer for illustrative purposes. Researchers and professionals in drug development
should seek more specific and verified data before proceeding with any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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